2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid

• IUPAC Name: 2-[[1-(2-fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid
• InChI: InChI=1S/C8H12FN3O2/c1-6-7(10-4-8(13)14)5-12(11-6)3-2-9/h5,10H,2-4H2,1H3,(H,13,14)
• InChI Key: JHVNKTWGHRPOCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1NCC(=O)O)CCF
• Molecular Formula: C8H12FN3O2
• Molecular Weight: 201.20 g/mol

Description

2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid, also known as FMPA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FMPA is a pyrazolylglycine derivative and is structurally similar to glycine, an important neurotransmitter in the central nervous system.

Mechanism Of Action

2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid acts as a selective agonist of the NMDA receptor, which is a glutamate-gated ion channel that plays a critical role in synaptic plasticity and learning and memory processes. 2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid binds to the glycine site on the NMDA receptor and enhances the activity of the receptor, leading to increased synaptic plasticity and improved cognitive function.
Biochemical and Physiological Effects:
2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid has been shown to enhance synaptic plasticity and improve cognitive function in animal models of neurological and psychiatric disorders. It has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety disorders. 2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and survival of neurons, and to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and GABA.

Advantages And Limitations For Lab Experiments

2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid has several advantages for lab experiments, including its selectivity for the NMDA receptor, its ability to enhance synaptic plasticity and improve cognitive function, and its potential therapeutic applications in various neurological and psychiatric disorders. However, 2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid has several limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other neurological and psychiatric disorders, and the exploration of its mechanism of action at the molecular level. Additionally, the development of 2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid analogs with improved pharmacokinetic properties and reduced toxicity could lead to the development of novel therapeutic agents for the treatment of neurological and psychiatric disorders.

Synthesis Methods

2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid can be synthesized through a multi-step process that involves the reaction of 2-fluoroethylamine with 3-methylpyrazole-4-carbaldehyde, followed by the addition of glycine and subsequent deprotection of the resulting compound. The synthesis of 2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid has been reported in several research articles, and its purity and yield have been optimized through various modifications to the reaction conditions.

Scientific Research Applications

2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid has been studied extensively for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to act as a selective agonist of the NMDA receptor, which is involved in synaptic plasticity and learning and memory processes. 2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid has been shown to enhance synaptic plasticity and improve cognitive function in animal models of Alzheimer's disease, Parkinson's disease, and schizophrenia. Additionally, 2-[[1-(2-Fluoroethyl)-3-methylpyrazol-4-yl]amino]acetic acid has been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety disorders.